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Adenylosuccinic acid

tetraammonium

Cat. No.: B15572690 Get Quote

For laboratory personnel, including researchers, scientists, and professionals in drug

development, the proper disposal of chemical waste is a critical component of ensuring a safe

and compliant work environment. This document provides a comprehensive, step-by-step

guide to the safe disposal of adenylosuccinic acid tetraammonium, a purine ribonucleoside

monophosphate utilized in various research applications, including studies related to Duchenne

muscular dystrophy.[1][2] Adherence to these procedures is essential to minimize

environmental impact and protect personnel from potential hazards.

Hazard Identification and Safety Precautions
Adenylosuccinic acid tetraammonium is classified as causing skin irritation (H315), serious

eye irritation (H319), and may cause respiratory irritation (H335). Therefore, appropriate

personal protective equipment (PPE) must be worn at all times when handling this compound.

Recommended Personal Protective Equipment:

Eye Protection: Wear safety glasses with side shields or goggles.[3]

Hand Protection: Wear protective gloves.[3]

Body Protection: Wear a lab coat or other protective clothing.[3]
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Respiratory Protection: If there is a risk of dust inhalation, use a NIOSH/MSHA-approved

respirator.[3]

Step-by-Step Disposal Protocol
This protocol outlines the general procedure for the disposal of adenylosuccinic acid
tetraammonium. It is imperative to consult and adhere to all local, state, and federal

environmental regulations, as these may vary.

Waste Collection:

Collect waste adenylosuccinic acid tetraammonium, including any contaminated

materials (e.g., weighing paper, pipette tips), in a designated and clearly labeled waste

container.

The container must be compatible with the chemical and sealable to prevent leakage or

spillage.

For solid waste, avoid creating dust during collection.[3] If necessary, gently sweep or use

a method that minimizes airborne particles.

Waste Storage:

Store the sealed waste container in a well-ventilated, designated chemical waste storage

area.

The storage area should be away from incompatible materials, such as strong oxidizing

agents.

Ensure the container is tightly closed.

Waste Segregation:

Segregate the adenylosuccinic acid tetraammonium waste from other chemical waste

streams unless otherwise directed by your institution's environmental health and safety

(EHS) department.

Arranging for Disposal:
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Contact your institution's EHS department or a licensed chemical waste disposal

contractor to arrange for the pickup and disposal of the waste.

Provide the full chemical name (adenylosuccinic acid tetraammonium) and any

available safety data sheet (SDS) information to the disposal company.

Disposal must be carried out at an approved waste disposal plant.

Spill Management:

In the event of a spill, ensure the area is well-ventilated.[3]

For small spills, mechanically take up the material and place it in the designated waste

container for disposal.[3]

Avoid allowing the substance to enter drains, sewers, or watercourses.[4] This compound

is classified as Water hazard class 1 (slightly hazardous for water).[4]

Clean the contaminated surface thoroughly.[3]

Quantitative Data Summary
While specific quantitative limits for disposal are typically determined by local regulations, the

following table summarizes relevant information from safety data sheets.

Parameter Value/Information Source

GHS Hazard Statements H315, H319, H335 Sigma-Aldrich

Water Hazard Class 1 (Slightly hazardous for water) Cayman Chemical[4]

Incompatible Materials Strong oxidizing agents Santa Cruz[3]

Experimental Workflow and Disposal Decision
Pathway
The following diagram illustrates the decision-making process and workflow for the proper

handling and disposal of adenylosuccinic acid tetraammonium in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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